Cas no 57150-54-6 ( )

• Product Name: &nbsp
• CAS No: 57150-54-6
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 946547
• PubChem ID: 303056
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

•  

• Inchi： 1S/C8H17NO2S/c1-3-12(10,11)9-6-4-5-8(2)7-9/h8H,3-7H2,1-2H3
• InChI Key： QOLBTMBNNBBBCV-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 191.09811
• Monoisotopic Mass: 191.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 280.5°C at 760 mmHg
• Flash Point: 123.4°C
• Refractive Index: 1.498
• PSA: 37.38